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Compound of Interest

tert-Butyl Methyl(piperidin-3-
Compound Name:
yl)carbamate

Cat. No.: B060757

An In-depth Technical Guide to tert-Butyl Methyl(piperidin-3-yl)carbamate

Introduction

tert-Butyl Methyl(piperidin-3-yl)carbamate (CAS No: 172478-01-2) is a heterocyclic organic
compound featuring a piperidine core structure.[1][2] The presence of a tert-butoxycarbonyl
(Boc) protecting group on the nitrogen atom makes it a stable and versatile intermediate in
synthetic organic chemistry.[3] The piperidine moiety is a prevalent scaffold in numerous
biologically active molecules and approved pharmaceuticals, rendering this compound a
valuable building block in drug discovery and development.[3] Its structural features allow for
precise chemical modifications, making it a key component in the synthesis of complex target
molecules for medicinal chemistry research, including potential treatments for neurological
disorders.[3] This document provides a comprehensive overview of its known physical and
chemical properties, experimental protocols derived from related analogues, and its
applications in research.

Core Properties

The following tables summarize the key physicochemical and identifying properties of tert-
Butyl Methyl(piperidin-3-yl)carbamate.

Table 1: Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b060757?utm_src=pdf-interest
https://www.benchchem.com/product/b060757?utm_src=pdf-body
https://www.benchchem.com/product/b060757?utm_src=pdf-body
https://www.bldpharm.com/products/172478-01-2.html
https://www.sigmaaldrich.com/US/en/product/apolloscientificltd/apo414284532
https://www.myuchem.com/info-detail/exploring-tert-butyl-6-methylpiperidin-3-ylcarbamate-cas-1150618-39-5-in-organic-synthesis
https://www.myuchem.com/info-detail/exploring-tert-butyl-6-methylpiperidin-3-ylcarbamate-cas-1150618-39-5-in-organic-synthesis
https://www.myuchem.com/info-detail/exploring-tert-butyl-6-methylpiperidin-3-ylcarbamate-cas-1150618-39-5-in-organic-synthesis
https://www.benchchem.com/product/b060757?utm_src=pdf-body
https://www.benchchem.com/product/b060757?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b060757?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source

tert-butyl methyl(3-
IUPAC Name o [2]
piperidinyl)carbamate

CAS Number 172478-01-2 [1][2]
Molecular Formula C11H22N202 [2]
Molecular Weight 214.30 g/mol [3114]
InChi Key RTXNDTNDOHQMTI- 2]

UHFFFAOYSA-N

Boiling Point No data available [5]

64-66°C (for related analogue
Melting Point (S)-Tert-butyl (piperidin-3- [6]

ylmethyl)carbamate)

Solubility No data available

Table 2: Safety and Hazard Information

Category Information Source

Signal Word Warning [2]

H302 (Harmful if swallowed),
H315 (Causes skin irritation),

Hazard Statements H319 (Causes serious eye [2]
irritation), H335 (May cause

respiratory irritation)

P280 (Wear protective
gloves/eye protection/face
protection), P301+P312 (IF
SWALLOWED: Call a POISON
CENTER/doctor if you feel
unwell), P302+P352 (IF ON
SKIN: Wash with plenty of

soap and water)

Precautionary Statements
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Role as a Synthetic Intermediate

The primary utility of tert-Butyl Methyl(piperidin-3-yl)carbamate lies in its function as a
versatile building block for more complex molecules. The Boc group serves as an effective
protecting group for the amine, allowing chemists to perform reactions on other parts of the
molecule without unintended side reactions involving the piperidine nitrogen. This strategic
protection is crucial in multi-step syntheses of pharmaceutical agents.
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Key Structural Features
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provides
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1.172478-01-2|tert-Butyl methyl(piperidin-3-yl)carbamate|BLD Pharm [bldpharm.com]
o 2. tert-Butyl methyl(piperidin-3-yl)carbamate | 172478-01-2 [sigmaaldrich.com]
e 3. myuchem.com [myuchem.com]

e 4. (R)-tert-Butyl (piperidin-3-ylmethyl)carbamate | C11H22N202 | CID 1501848 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 5.1124199-22-9|tert-Butyl (S)-methyl(piperidin-3-ylmethyl)carbamate|BLD Pharm
[bldpharm.com]

e 6. (S)-Tert-butyl (piperidin-3-ylmethyl)carbamate | 1016167-99-9 [chemicalbook.com]

 To cite this document: BenchChem. [Physical and chemical properties of tert-Butyl
Methyl(piperidin-3-yl)carbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b060757#physical-and-chemical-properties-of-tert-
butyl-methyl-piperidin-3-yl-carbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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